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Compound of Interest

Compound Name: Cabotegravir-d5

Cat. No.: B10820234

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the manufacturers,
suppliers, and critical technical data for research-grade Cabotegravir-d5. It is designed to
assist researchers, scientists, and drug development professionals in sourcing high-quality
deuterated Cabotegravir and in understanding its application as an internal standard for
guantitative analysis. This document outlines the chemical properties, quality specifications
from various suppliers, and detailed experimental protocols for its use.

Introduction to Cabotegravir-d5

Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor.[1] Its deuterated analog,
Cabotegravir-d5, serves as an invaluable tool in pharmacokinetic and metabolic research.[2]
The incorporation of five deuterium atoms provides a stable isotopic label, making it an ideal
internal standard for mass spectrometry-based quantification of Cabotegravir in biological
matrices.[1][2] This guide focuses on the sourcing and technical specifications of research-
grade Cabotegravir-d5.

Manufacturers and Suppliers

A number of reputable suppliers provide research-grade Cabotegravir-d5. The following table
summarizes key information for some of the prominent suppliers. Researchers are advised to
request batch-specific Certificates of Analysis for the most accurate and up-to-date information.
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Molecular
. . Molecular .
Supplier Website CAS Number Weight ( g/mol
Formula
)
Cayman
] --INVALID-LINK--  2750534-77-9 C19H12D5F2N30s 410.4
Chemical
MedChemExpres
--INVALID-LINK--  2750534-77-9 Ci19H12DsF2N30s 410.38
s
Clearsynth --INVALID-LINK--  2750534-77-9 Ci19H12DsF2N30s 410.38
Veeprho --INVALID-LINK--  N/A Ci19H12DsF2N30s  410.39
Simson Pharma --INVALID-LINK--  N/A Not Specified Not Specified
Toronto
Research --INVALID-LINK--  2750534-77-9 Ci19H12DsF2N30s 410.38
Chemicals

Quality Specifications

The quality of Cabotegravir-d5 is critical for its use as an internal standard. Key parameters
include chemical purity and the degree of deuterium incorporation. The following table presents
a comparison of specifications provided by different suppliers.
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. ] ] Deuterium
Supplier Chemical Purity . Storage
Incorporation

) ) >99% deuterated
Cayman Chemical >98% (Cabotegravir) -20°C
forms (di-ds); <1% do

Powder: -20°C for 3

years; In solvent:

MedChemExpress >98% Not Specified
-80°C for 6 months,
-20°C for 1 month
Clearsynth Not Specified Not Specified Refer to MSDS
Veeprho Not Specified Not Specified Not Specified
) Accompanied by Accompanied by N
Simson Pharma Not Specified

Certificate of Analysis Certificate of Analysis

Toronto Research N N
) Not Specified Not Specified -20°C
Chemicals

Note: "Not Specified" indicates that the information is not readily available on the supplier's
website and researchers should inquire directly or refer to the Certificate of Analysis.

Chemical Structure and Deuteration

The chemical structure of Cabotegravir-d5 is identical to Cabotegravir, with the exception of
five hydrogen atoms being replaced by deuterium. This substitution is typically in positions that
are metabolically stable to prevent back-exchange of deuterium for hydrogen in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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